Cas no 1448027-59-5 (N-4-(2H-1,3-benzodioxol-5-yloxy)but-2-yn-1-yl-2,3-dihydro-1,4-benzodioxine-2-carboxamide)
N-4-(2H-1,3-benzodioxol-5-yloxy)but-2-yn-1-yl-2,3-dihydro-1,4-benzodioxine-2-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- N-4-(2H-1,3-benzodioxol-5-yloxy)but-2-yn-1-yl-2,3-dihydro-1,4-benzodioxine-2-carboxamide
- N-[4-(1,3-benzodioxol-5-yloxy)but-2-ynyl]-2,3-dihydro-1,4-benzodioxine-3-carboxamide
- AKOS024554851
- VU0547848-1
- N-[4-(2H-1,3-BENZODIOXOL-5-YLOXY)BUT-2-YN-1-YL]-2,3-DIHYDRO-1,4-BENZODIOXINE-2-CARBOXAMIDE
- 1448027-59-5
- N-(4-(benzo[d][1,3]dioxol-5-yloxy)but-2-yn-1-yl)-2,3-dihydrobenzo[b][1,4]dioxine-2-carboxamide
- F6412-2264
-
- Inchi: 1S/C20H17NO6/c22-20(19-12-24-15-5-1-2-6-17(15)27-19)21-9-3-4-10-23-14-7-8-16-18(11-14)26-13-25-16/h1-2,5-8,11,19H,9-10,12-13H2,(H,21,22)
- InChI Key: WXMAQWOXAXQYCS-UHFFFAOYSA-N
- SMILES: O1C2C=CC=CC=2OCC1C(NCC#CCOC1C=CC2=C(C=1)OCO2)=O
Computed Properties
- Exact Mass: 367.10558726g/mol
- Monoisotopic Mass: 367.10558726g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 27
- Rotatable Bond Count: 4
- Complexity: 584
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 75.2Ų
N-4-(2H-1,3-benzodioxol-5-yloxy)but-2-yn-1-yl-2,3-dihydro-1,4-benzodioxine-2-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6412-2264-2μmol |
N-[4-(2H-1,3-benzodioxol-5-yloxy)but-2-yn-1-yl]-2,3-dihydro-1,4-benzodioxine-2-carboxamide |
1448027-59-5 | 2μmol |
$57.0 | 2023-09-09 | ||
| Life Chemicals | F6412-2264-5μmol |
N-[4-(2H-1,3-benzodioxol-5-yloxy)but-2-yn-1-yl]-2,3-dihydro-1,4-benzodioxine-2-carboxamide |
1448027-59-5 | 5μmol |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F6412-2264-10μmol |
N-[4-(2H-1,3-benzodioxol-5-yloxy)but-2-yn-1-yl]-2,3-dihydro-1,4-benzodioxine-2-carboxamide |
1448027-59-5 | 10μmol |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F6412-2264-20μmol |
N-[4-(2H-1,3-benzodioxol-5-yloxy)but-2-yn-1-yl]-2,3-dihydro-1,4-benzodioxine-2-carboxamide |
1448027-59-5 | 20μmol |
$79.0 | 2023-09-09 | ||
| Life Chemicals | F6412-2264-1mg |
N-[4-(2H-1,3-benzodioxol-5-yloxy)but-2-yn-1-yl]-2,3-dihydro-1,4-benzodioxine-2-carboxamide |
1448027-59-5 | 1mg |
$54.0 | 2023-09-09 | ||
| Life Chemicals | F6412-2264-2mg |
N-[4-(2H-1,3-benzodioxol-5-yloxy)but-2-yn-1-yl]-2,3-dihydro-1,4-benzodioxine-2-carboxamide |
1448027-59-5 | 2mg |
$59.0 | 2023-09-09 | ||
| Life Chemicals | F6412-2264-3mg |
N-[4-(2H-1,3-benzodioxol-5-yloxy)but-2-yn-1-yl]-2,3-dihydro-1,4-benzodioxine-2-carboxamide |
1448027-59-5 | 3mg |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F6412-2264-4mg |
N-[4-(2H-1,3-benzodioxol-5-yloxy)but-2-yn-1-yl]-2,3-dihydro-1,4-benzodioxine-2-carboxamide |
1448027-59-5 | 4mg |
$66.0 | 2023-09-09 | ||
| Life Chemicals | F6412-2264-5mg |
N-[4-(2H-1,3-benzodioxol-5-yloxy)but-2-yn-1-yl]-2,3-dihydro-1,4-benzodioxine-2-carboxamide |
1448027-59-5 | 5mg |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F6412-2264-10mg |
N-[4-(2H-1,3-benzodioxol-5-yloxy)but-2-yn-1-yl]-2,3-dihydro-1,4-benzodioxine-2-carboxamide |
1448027-59-5 | 10mg |
$79.0 | 2023-09-09 |
N-4-(2H-1,3-benzodioxol-5-yloxy)but-2-yn-1-yl-2,3-dihydro-1,4-benzodioxine-2-carboxamide Related Literature
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
3. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
Additional information on N-4-(2H-1,3-benzodioxol-5-yloxy)but-2-yn-1-yl-2,3-dihydro-1,4-benzodioxine-2-carboxamide
Introduction to N-4-(2H-1,3-benzodioxol-5-yloxy)but-2-yn-1-yl-2,3-dihydro-1,4-benzodioxine-2-carboxamide (CAS No. 1448027-59-5)
N-4-(2H-1,3-benzodioxol-5-yloxy)but-2-yn-1-yl-2,3-dihydro-1,4-benzodioxine-2-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by its CAS number 1448027-59-5, belongs to a class of molecules that exhibit promising properties for further investigation in drug discovery and development.
The molecular structure of this compound incorporates several key functional groups that contribute to its reactivity and potential biological effects. Specifically, the presence of a butynyl moiety and a benzodioxine scaffold suggests potential interactions with various biological targets. The benzodioxolyl group, in particular, is known for its role in several bioactive natural products and synthetic drugs, making it a region of great interest for medicinal chemists.
Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of this compound with potential biological targets. These studies suggest that N-4-(2H-1,3-benzodioxol-5-yloxy)but-2-yn-1-yl-2,3-dihydro-1,4-benzodioxine-2-carboxamide may interact with enzymes and receptors involved in various physiological pathways. This has opened up new avenues for exploring its therapeutic potential in conditions such as inflammation, pain management, and neurodegenerative diseases.
In vitro studies have begun to uncover the pharmacological profile of this compound. Initial experiments indicate that it exhibits moderate activity against certain enzymatic targets, which could be harnessed for therapeutic purposes. The butynyl group appears to play a crucial role in mediating these interactions, possibly through hydrophobic interactions or π-stacking with aromatic residues in the target proteins.
The synthesis of this compound represents a significant achievement in organic chemistry. The multi-step synthesis involves the careful construction of the benzodioxine core and the introduction of the butynyl and benzodioxolyl groups. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve the desired connectivity between these functional groups. This synthetic approach not only highlights the versatility of modern organic chemistry but also paves the way for the preparation of analogs with modified properties.
The potential applications of N-4-(2H-1,3-benzodioxol-5-yloxy)but-2-yn-1-yl-2,3-dihydro-1,4-benzodioxine-2-carboxamide extend beyond traditional pharmaceuticals. Its unique structure makes it a valuable scaffold for designing novel materials with specific chemical and physical properties. For instance, derivatives of this compound could be explored as components in advanced polymers or as precursors for functional coatings that exhibit enhanced stability or biocompatibility.
Ongoing research is focused on optimizing the pharmacological properties of this compound through structure-based drug design. By leveraging insights from computational modeling and high-throughput screening techniques, scientists are working to enhance its potency, selectivity, and pharmacokinetic profile. These efforts are crucial for translating preclinical findings into effective therapeutic agents that can address unmet medical needs.
The environmental impact of synthesizing and using this compound is also being considered. Green chemistry principles are being applied to develop more sustainable synthetic routes that minimize waste and reduce energy consumption. Additionally, efforts are underway to assess the biodegradability and ecological safety of N-4-(2H-1,3-benzodioxol-5-yloxy)but-2-yn-1-yl-2,3-dihydro-1,4-benzodioxine - 2-carboxamide to ensure that its use does not pose unintended consequences for ecosystems.
In conclusion, N - 4 - ( 2 H - 1 , 3 - benzodioxol - 5 - yloxy ) but - 2 - yn - 1 - yl - 2 , 3 - dihydro - 1 , 4 - benzodioxine - 2 - carboxamide ( CAS No . 1448027 - 59 - 5 ) is a promising compound with significant potential in pharmaceutical research . Its unique structural features , coupled with preliminary evidence of biological activity , make it an attractive candidate for further investigation . As research continues to uncover its therapeutic possibilities , this molecule is poised to contribute to the development of new treatments for various diseases . The advancements in synthetic methodologies and green chemistry further enhance its appeal as a versatile tool for both medicinal chemists and materials scientists .
1448027-59-5 (N-4-(2H-1,3-benzodioxol-5-yloxy)but-2-yn-1-yl-2,3-dihydro-1,4-benzodioxine-2-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)